Cas no 1479382-12-1 (3-(cycloheptylmethyl)azetidine)

• Product Name: 3-(cycloheptylmethyl)azetidine
• CAS No: 1479382-12-1
• MF: C₁₁H₂₁N
• MW: 167.29114317894
• CID: 5841436
• PubChem ID: 65910487
• Update Time: 2024-01-13

3-(cycloheptylmethyl)azetidine Chemical and Physical Properties

Names and Identifiers

• Azetidine, 3-(cycloheptylmethyl)-
• 3-(Cycloheptylmethyl)azetidine
• EN300-1847766
• AKOS015251919
• CS-0267549
• 1479382-12-1
• 3-(cycloheptylmethyl)azetidine

• Inchi： 1S/C11H21N/c1-2-4-6-10(5-3-1)7-11-8-12-9-11/h10-12H,1-9H2
• InChI Key： FWUHEXLXMKUIEX-UHFFFAOYSA-N
• SMILES： N1CC(CC2CCCCCC2)C1

Computed Properties

• Exact Mass: 167.167399674g/mol
• Monoisotopic Mass: 167.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.905±0.06 g/cm3(Predicted)
• Boiling Point: 238.6±8.0 °C(Predicted)
• pka: 11.23±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines